Cas no 2034527-22-3 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide)

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide is a synthetic organic compound featuring a hybrid structure incorporating indole and oxazole moieties linked by a hydroxyethyl spacer and an ethanediamide bridge. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting biologically relevant pathways. The presence of both hydrogen bond donor/acceptor sites and aromatic systems may enhance binding affinity to protein targets, making it a candidate for drug discovery applications. Its well-defined structure allows for precise modifications to optimize pharmacokinetic properties. The compound’s synthetic accessibility further supports its use in exploratory research for developing novel therapeutic agents.
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide structure
2034527-22-3 structure
Product Name:N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
CAS No:2034527-22-3
MF:C16H16N4O4
MW:328.322643280029
CID:5553539
PubChem ID:91817731
Update Time:2025-10-30

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • AKOS026693816
    • N1-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide
    • N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
    • 2034527-22-3
    • F6521-7602
    • N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
    • Inchi: 1S/C16H16N4O4/c1-20-6-4-10-8-11(2-3-12(10)20)13(21)9-17-15(22)16(23)18-14-5-7-24-19-14/h2-8,13,21H,9H2,1H3,(H,17,22)(H,18,19,23)
    • InChI Key: LTKKUFFXGZNQSQ-UHFFFAOYSA-N
    • SMILES: OC(CNC(C(NC1C=CON=1)=O)=O)C1C=CC2=C(C=CN2C)C=1

Computed Properties

  • Exact Mass: 328.11715500g/mol
  • Monoisotopic Mass: 328.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 109Ų

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6521-7602-2μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
2μmol
$57.0 2023-09-08
Life Chemicals
F6521-7602-5μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
5μmol
$63.0 2023-09-08
Life Chemicals
F6521-7602-10μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
10μmol
$69.0 2023-09-08
Life Chemicals
F6521-7602-20μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
20μmol
$79.0 2023-09-08
Life Chemicals
F6521-7602-1mg
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
1mg
$54.0 2023-09-08
Life Chemicals
F6521-7602-2mg
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
2mg
$59.0 2023-09-08
Life Chemicals
F6521-7602-3mg
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
3mg
$63.0 2023-09-08
Life Chemicals
F6521-7602-4mg
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
4mg
$66.0 2023-09-08
Life Chemicals
F6521-7602-5mg
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
5mg
$69.0 2023-09-08
Life Chemicals
F6521-7602-10mg
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide
2034527-22-3
10mg
$79.0 2023-09-08

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide

Research Briefing on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide (CAS: 2034527-22-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of novel small molecules as therapeutic agents. Among these, the compound N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide (CAS: 2034527-22-3) has emerged as a promising candidate for further investigation. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique indole and oxazole moieties, has been synthesized through a series of optimized chemical reactions, as detailed in recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity. Preliminary studies suggest that this molecule exhibits significant binding affinity to specific protein targets, which are implicated in various disease pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological processes. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory responses, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders. These findings are supported by data from recent preclinical trials, which indicate a favorable pharmacokinetic profile and low toxicity.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development into a viable drug candidate.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)ethanediamide represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and biological activity warrant further investigation, with the potential to address unmet medical needs in various therapeutic areas. Future studies will be crucial in elucidating its mechanism of action and translating these findings into clinical applications.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd